![molecular formula C22H15Cl2N5OS B4581860 N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-7-(3,5-dichlorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4581860.png)
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-7-(3,5-dichlorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidine derivatives, which are structurally related to the subject compound, involves multi-step chemical processes. A notable method involves the regioselective synthesis of 1- and 4-substituted derivatives through the treatment of intermediates with POCl3, followed by reactions with amines, benzyl alcohol, and phenylboronic acid in the presence of a Pd-catalyst. This approach allows for the selective functionalization of the pyrazolopyrimidine core, offering pathways to synthesize compounds like N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-7-(3,5-dichlorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide (Drev et al., 2014).
Scientific Research Applications
Synthesis and Antimicrobial Activities
The synthesis of derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety, including structures similar to the chemical compound , has been explored for their antimicrobial properties. These compounds are synthesized through reactions involving cyanoacetamido derivatives, leading to pyrazolo[5,1-c][1,2,4]triazines, pyrazolo[5,1-a]pyrimidines, and pyrazolo pyrazoles, with some exhibiting promising antimicrobial activities (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Heterocyclic Synthesis
The study of novel transformations in Gewald thiophenes for thienopyrimidine synthesis reveals the potential of derivatives in the formation of new heterocyclic compounds. These transformations lead to the synthesis of derivatives like thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidines, demonstrating the compound's role in the development of new heterocyclic structures (Pokhodylo, Shyyka, Savka, & Obushak, 2010).
Regioselective Synthesis
Research into the regioselective synthesis of pyrazolo[1,5-a]pyrimidine derivatives highlights the chemical's versatility in creating selectively substituted compounds. This includes the synthesis of 1- and 4-substituted derivatives, showcasing the compound's utility in precise chemical modifications (Drev et al., 2014).
Anticancer and Anti-5-lipoxygenase Agents
The synthesis of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents is another area of interest. These compounds, derived from similar chemical structures, have been screened for their cytotoxic activities against cancer cell lines, as well as for their ability to inhibit 5-lipoxygenase, indicating their potential in therapeutic applications (Rahmouni et al., 2016).
Cytotoxicity Evaluation
Further investigations into the cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells highlight the chemical's potential in anticancer studies. These studies provide insights into the compound's ability to inhibit cancer cell growth, presenting a promising avenue for future cancer treatment research (Hassan, Hafez, & Osman, 2014).
properties
IUPAC Name |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(3,5-dichlorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15Cl2N5OS/c23-13-7-12(8-14(24)9-13)18-5-6-26-20-10-17(28-29(18)20)21(30)27-22-16(11-25)15-3-1-2-4-19(15)31-22/h5-10H,1-4H2,(H,27,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKKHSXSFTJGJJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C(=C(S2)NC(=O)C3=NN4C(=CC=NC4=C3)C5=CC(=CC(=C5)Cl)Cl)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15Cl2N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(3,5-dichlorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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